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Compound of Interest

Compound Name:
Methyl 5-hydroxy-4-

oxopentanoate

Cat. No.: B2831408 Get Quote

Technical Support Center: Methyl 5-hydroxy-4-
oxopentanoate
Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 5-hydroxy-4-oxopentanoate was

publicly available at the time of this writing. The following information is based on the general

safety and handling precautions for structurally similar compounds, such as beta-keto esters

and hydroxymethyl ketones. Researchers should always consult the supplier-specific SDS for

detailed and accurate information before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methyl 5-hydroxy-4-oxopentanoate?

Based on similar compounds, Methyl 5-hydroxy-4-oxopentanoate is likely to be an irritant to

the eyes, skin, and respiratory tract. It may be harmful if swallowed or inhaled. As with many

organic solvents, it may also be combustible.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

To minimize exposure, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene).

Body Protection: A laboratory coat.

Respiratory Protection: If working outside a fume hood or with large quantities, a respirator

with an appropriate organic vapor cartridge may be necessary.

Q3: What are the proper storage conditions for Methyl 5-hydroxy-4-oxopentanoate?

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Q4: What should I do in case of accidental skin or eye contact?

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Q5: How should I dispose of waste containing Methyl 5-hydroxy-4-oxopentanoate?

Disposal should be in accordance with local, state, and federal regulations. It is generally

recommended to dispose of chemical waste through a licensed contractor. Do not pour down

the drain.

Troubleshooting Guide
Problem: I have spilled a small amount of Methyl 5-hydroxy-4-oxopentanoate on my lab

bench.

Solution:

Ensure the area is well-ventilated. If necessary, evacuate the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.
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Place the absorbent material into a sealed, labeled container for proper disposal.

Clean the spill area with soap and water.

Problem: I can smell the compound in the lab even when the container is closed.

Solution:

This may indicate an improper seal on the container or that the container material is not

compatible with the chemical.

Ensure the cap is tightly secured.

If the odor persists, transfer the compound to a new, appropriate container in a fume hood.

Check for any small leaks or cracks in the original container.

Ensure your storage area is adequately ventilated.

Quantitative Data Summary
Property Data

Physical State Liquid (Assumed)

Boiling Point Data not available

Flash Point Data not available

Specific Gravity Data not available

Permissible Exposure Limits Data not available; handle with caution

Note:The data in this table is largely unavailable due to the absence of a specific SDS. Always

refer to the supplier-provided SDS for quantitative data.

Experimental Protocols & Workflows
Accidental Exposure Emergency Workflow
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The following diagram outlines the general procedure to follow in case of accidental exposure

to Methyl 5-hydroxy-4-oxopentanoate.
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Caption: Workflow for responding to accidental chemical exposure.

To cite this document: BenchChem. ["Methyl 5-hydroxy-4-oxopentanoate" safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2831408#methyl-5-hydroxy-4-oxopentanoate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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